Cas no 32683-45-7 (4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole)

• Product Name: 4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole
• CAS No: 32683-45-7
• MF: C₄H₃BrN₄O₄
• MW: 250.995019197464
• CID: 2822192
• Update Time: 2023-08-07

4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-3,5-dinitro-1H-pyrazole

• Inchi： 1S/C4H3BrN4O4/c1-7-4(9(12)13)2(5)3(6-7)8(10)11/h1H3
• InChI Key： LMYUYWQHNLQBNG-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• XLogP3: 1.2
• Topological Polar Surface Area: 110